Cas no 2103954-03-4 ((3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one)

• Product Name: (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one
• CAS No: 2103954-03-4
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 6288235
• PubChem ID: 165954648
• Update Time: 2025-10-24

(3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-798509
• (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one
• 2103954-03-4

• Inchi： 1S/C6H9N3OS/c1-4(7)6(10)2-5-3-8-11-9-5/h3-4H,2,7H2,1H3/t4-/m1/s1
• InChI Key： BYVAPCDBZPFASH-SCSAIBSYSA-N
• SMILES： S1N=CC(CC([C@@H](C)N)=O)=N1

Computed Properties

• Exact Mass: 171.04663309g/mol
• Monoisotopic Mass: 171.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 97.1Ų

Additional information on (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one

Introduction to (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one (CAS No. 2103954-03-4)

CAS No. 2103954-03-4 refers to a specialized organic compound named (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The molecular structure incorporates a thiadiazole moiety, which is well-documented for its broad spectrum of biological activities, alongside an amine and ketone functional group, contributing to its potential utility in drug development.

The compound's stereochemistry, specifically the (3R) configuration, is a critical aspect of its chemical identity. Chirality plays a pivotal role in the biological activity of many pharmaceutical agents, and the precise three-dimensional arrangement of atoms in this molecule can influence its interactions with biological targets. The presence of the thiadiazole ring is particularly noteworthy, as this scaffold is extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The integration of this heterocycle with a butanone backbone and an amine substituent creates a complex molecular entity with multifaceted potential applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that derivatives of thiadiazole exhibit inhibitory effects on various enzymes and receptors implicated in metabolic disorders and neoplastic diseases. The amine group in (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one provides a site for further functionalization, allowing for the synthesis of analogs with enhanced pharmacological properties. Such modifications are crucial for optimizing drug candidates for clinical trials.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms associated with existing therapies. The structural features of (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one make it a promising candidate for further investigation. Researchers are exploring its potential as an intermediate in the synthesis of bioactive molecules targeting pathways relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's. The thiadiazole core is known to interact with metal ions and biological cofactors, which could be leveraged for therapeutic purposes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereocenter at the chiral carbon atom. These techniques are critical for achieving enantiopure compounds, which often exhibit superior pharmacological profiles compared to racemic mixtures.

Current research in the field also emphasizes green chemistry principles to minimize environmental impact during drug synthesis. The development of sustainable processes for producing (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one has led to innovations in solvent systems and catalytic methods that reduce waste generation while maintaining high chemical efficiency. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The pharmacokinetic properties of this compound are under active investigation to assess its bioavailability, metabolic stability, and potential side effects. Preclinical studies have begun to explore its efficacy in animal models for various diseases. The combination of structural diversity offered by the thiadiazole moiety and the flexible butanone backbone suggests that this molecule may exhibit unique interactions with biological targets compared to existing drugs.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery pipeline for novel therapeutic agents like (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one. High-throughput screening technologies have been utilized to identify potential lead compounds based on their binding affinity to disease-relevant targets. The integration of machine learning algorithms into drug discovery workflows has further enhanced the efficiency of identifying promising candidates for further development.

The future prospects for this compound remain promising as ongoing research continues to elucidate its mechanism of action and explore new therapeutic applications. Innovations in drug delivery systems may also enhance the therapeutic index by improving targeted delivery and reducing systemic toxicity. As our understanding of disease biology evolves, compounds like (3R)-3-amino-1-(1,2,5-thiadiazol-3-yl)butan-2-one could play a pivotal role in next-generation treatments.